Cas no 1507126-29-5 (N,3,3-Trimethylcyclobutan-1-amine)
N,3,3-Trimethylcyclobutan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- N,3,3-trimethylcyclobutan-1-amine
- N,3,3-Trimethylcyclobutan-1-amine
-
- Inchi: 1S/C7H15N/c1-7(2)4-6(5-7)8-3/h6,8H,4-5H2,1-3H3
- InChI Key: ACMDLPNZRWNCBP-UHFFFAOYSA-N
- SMILES: N(C)C1CC(C)(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.4
- XLogP3: 1.5
- Topological Polar Surface Area: 12
N,3,3-Trimethylcyclobutan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N304316-100mg |
N,3,3-Trimethylcyclobutan-1-amine |
1507126-29-5 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N304316-500mg |
N,3,3-Trimethylcyclobutan-1-amine |
1507126-29-5 | 500mg |
$ 730.00 | 2022-06-03 | ||
| TRC | N304316-1g |
N,3,3-Trimethylcyclobutan-1-amine |
1507126-29-5 | 1g |
$ 1115.00 | 2022-06-03 | ||
| Enamine | EN300-187739-0.05g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 0.05g |
$591.0 | 2025-02-20 | |
| Enamine | EN300-187739-0.1g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 0.1g |
$619.0 | 2025-02-20 | |
| Enamine | EN300-187739-0.25g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 0.25g |
$647.0 | 2025-02-20 | |
| Enamine | EN300-187739-0.5g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 0.5g |
$675.0 | 2025-02-20 | |
| Enamine | EN300-187739-1.0g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 1.0g |
$703.0 | 2025-02-20 | |
| Enamine | EN300-187739-2.5g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 2.5g |
$1409.0 | 2025-02-20 | |
| Enamine | EN300-187739-5.0g |
N,3,3-trimethylcyclobutan-1-amine |
1507126-29-5 | 95.0% | 5.0g |
$2585.0 | 2025-02-20 |
N,3,3-Trimethylcyclobutan-1-amine Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on N,3,3-Trimethylcyclobutan-1-amine
Professional Introduction to N,3,3-Trimethylcyclobutan-1-amine (CAS No. 1507126-29-5)
N,3,3-Trimethylcyclobutan-1-amine (CAS No. 1507126-29-5) is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The N,3,3-trimethylcyclobutan-1-amine molecule features a cyclobutane ring substituted with three methyl groups and an amine functional group at the 1-position, making it a versatile scaffold for chemical modifications and biological investigations.
The compound's molecular structure imparts distinct chemical characteristics that make it valuable in synthetic chemistry. The cyclobutane ring provides rigidity, while the presence of the trimethyl groups enhances steric hindrance, influencing its reactivity and interactions with biological targets. These features have positioned N,3,3-trimethylcyclobutan-1-amine as a candidate for designing novel pharmacophores in medicinal chemistry.
Recent advancements in computational chemistry have enabled more precise predictions of the pharmacological properties of N,3,3-trimethylcyclobutan-1-amine. Molecular docking studies have suggested that this compound may exhibit binding affinity to certain enzyme targets, making it a promising lead for the development of therapeutic agents. For instance, preliminary virtual screening has indicated potential interactions with enzymes involved in metabolic pathways relevant to inflammation and pain management.
In the realm of drug discovery, the synthesis of analogs derived from N,3,3-trimethylcyclobutan-1-amine has been explored to optimize its pharmacokinetic and pharmacodynamic profiles. Researchers have modified the substituents on the cyclobutane ring and the amine group to enhance solubility, bioavailability, and target specificity. These efforts align with current trends in medicinal chemistry that emphasize structure-activity relationship (SAR) studies to refine lead compounds into viable drug candidates.
The versatility of N,3,3-trimethylcyclobutan,1,amine extends beyond its use as a standalone compound. It serves as a building block for more complex molecules through various functional group transformations. For example, reactions such as nucleophilic substitution and metal-catalyzed cross-coupling can introduce additional heterocycles or aryl groups into the framework, expanding its utility in synthetic applications.
Biological assays have begun to uncover the potential therapeutic benefits of derivatives of N,3,3-trimethylcyclobutan,1,amine. In vitro studies have shown that certain analogs exhibit inhibitory effects on enzymes linked to neurological disorders. This finding is particularly intriguing given the growing interest in targeting neural pathways for conditions such as epilepsy and neurodegenerative diseases. Further investigation is warranted to elucidate the exact mechanisms of action and explore clinical applications.
The synthesis of N,3,3-trimethylcyclobutan,1,amine itself presents challenges due to the stability of the cyclobutane ring and the need for precise functionalization. However, advances in synthetic methodologies have made it more feasible to produce this compound in high purity. Techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve regioselective modifications, ensuring that researchers can access specific derivatives with desired properties.
As research progresses, N,3,3-trimethylcyclobutan,1,amine is expected to play an increasingly important role in pharmaceutical development. Its unique structural features offer a rich palette for medicinal chemists to design molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic outcomes.
The future directions for studying N,3,3-trimethylcyclobutan,1,amine include exploring its role in drug delivery systems and combination therapies. Nanotechnology-based approaches could enhance its bioavailability or enable targeted release at disease sites. Additionally, investigating its interactions with other small molecules may reveal synergistic effects that could improve treatment efficacy.
In conclusion, N,3,3-trimethylcyclobutan,*1,*amine* (CAS No. 1507126-29-5) is a multifaceted compound with significant potential in pharmaceutical research. Its structural attributes and biological activities make it a valuable candidate for further exploration in drug discovery. As our understanding of its properties continues to grow, so too will its applications in addressing unmet medical needs.
1507126-29-5 (N,3,3-Trimethylcyclobutan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)